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Compound of Interest

2-Propanol, 1,1'-
Compound Name: - .
(hydroxyimino)bis-

cat. No.: B1609678

Disclaimer: The following information is provided for research and development purposes only.
Detailed, validated safety and handling data for 2-Propanol, 1,1'-(hydroxyimino)bis- (CAS
No. 97173-34-7) is limited in publicly available literature. These application notes and protocols
are based on the chemical's structure, general knowledge of related compounds (oximes and
secondary alcohols), and should be supplemented by a thorough risk assessment by qualified
personnel before any handling or experimentation. A substance-specific Safety Data Sheet
(SDS) should be obtained from the supplier if available.

Introduction

2-Propanol, 1,1'-(hydroxyimino)bis- is an organic compound with the molecular formula
C6H15NO03.[1] Its structure suggests potential applications as a ligand, crosslinking agent, or a
precursor in organic synthesis. To date, its primary industrial uses have been reported as a
corrosion inhibitor and anti-scaling agent.[1] For researchers, scientists, and drug development
professionals, understanding its proper handling, storage, and potential reactivity is crucial for
safe and effective use in a laboratory setting.

Physicochemical and Hazard Data

Due to the scarcity of experimental data for this specific compound, the following table includes
computed properties and information extrapolated from related chemical classes.
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Property Value / Information Source | Comment
Molecular Formula C6H15NO3 PubChem[1]
Molecular Weight 149.19 g/mol PubChem[1]
) o o EPA Chemical Data
Physical Description Reported as a liquid. )
Reporting[1]
CAS Number 97173-34-7 PubChem[1]
1,1-
(Hydroxyazanediyl)bis(propan-
Synonyms 2-0l), 1-[hydroxy(2- PubChem[1]
hydroxypropyl)amino]propan-
2-ol
The hazards summary refers
to Methyl ethyl ketoxime.
Oximes, as a class, can be
reactive. Aldoximes can
Hazards Identification peroxidize and may explode PubChem[1], NOAA[2]

during distillation. Ketoximes
can undergo an exothermic
acid-catalyzed Beckmann

rearrangement.[2]

Does not have an individual
approval for use as a chemical
on its own but may be used as
Regulatory Status ) PubChem[1]
a component in a product

covered by a group standard.

[1]3]

Handling and Storage Procedures

Given the limited specific data, a cautious approach to handling and storage is mandatory. The
following protocols are based on general best practices for handling novel chemicals with
potential hazards.
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Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate PPE. The
following are minimum recommendations:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemically resistant gloves (e.qg., nitrile, neoprene). The specific glove
material should be selected based on compatibility testing or manufacturer's
recommendations for similar chemicals.

o Skin and Body Protection: A lab coat is required. For larger quantities or procedures with a
higher risk of splashing, chemical-resistant aprons or suits should be considered.

o Respiratory Protection: All handling of the neat compound or its solutions should be
performed in a certified chemical fume hood to avoid inhalation of vapors or aerosols.

Storage

o Containers: Store in tightly sealed, clearly labeled containers.

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.

e Incompatible Materials: Based on the chemistry of oximes and alcohols, avoid storage with
strong oxidizing agents, strong acids, and acid anhydrides.[4]

« Ignition Sources: As it is a derivative of 2-propanol, a flammable liquid, it is prudent to store it
away from sources of ignition.[5][6]

Experimental Protocols

No specific experimental protocols for the use of 2-Propanol, 1,1'-(hydroxyimino)bis- in a
research or drug development context were found in the public domain. The following
represents a generalized workflow for evaluating a novel compound in a laboratory setting.

General Protocol for Solution Preparation

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/0003.pdf
https://www.researchgate.net/publication/357788093_Reactivity_of_oximes_for_diverse_methodologies_and_synthetic_applications
https://scite.ai/reports/reactivity-of-oximes-for-diverse-jMnKervl
https://www.benchchem.com/product/b1609678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Pre-Experiment Check: Ensure all necessary PPE is worn correctly and the chemical fume
hood is functioning properly.

» Container and Equipment: Use clean, dry glassware.

e Weighing: If the compound is a liquid, measure by volume using appropriate volumetric
glassware. If it is a solid, weigh the desired amount in a tared container.

e Solvent Addition: In the chemical fume hood, slowly add the desired solvent to the container
with the compound.

» Dissolution: If necessary, use a magnetic stirrer or sonicator to aid dissolution. Avoid heating
unless the thermal stability of the compound in the chosen solvent is known.

o Labeling: Clearly label the prepared solution with the compound name, concentration,
solvent, and date of preparation.

Visualizations
Logical Workflow for Handling a Novel Chemical

The following diagram outlines a logical workflow for the safe handling and initial
characterization of a novel or poorly documented chemical like 2-Propanol, 1,1'-
(hydroxyimino)bis-.
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Caption: Workflow for safe handling and characterization of a novel chemical.

Hypothetical Experimental Workflow

This diagram illustrates a hypothetical workflow for screening a novel compound for biological
activity, a common task in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(hydroxyimino)bis-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609678#handling-and-storage-procedures-for-2-
propanol-1-1-hydroxyimino-bis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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